Cas no 4489-34-3 (4,6-dichloro-2-methanesulfonylpyrimidine)

• Product Name: 4,6-dichloro-2-methanesulfonylpyrimidine
• CAS No: 4489-34-3
• MF: C₅H₄Cl₂N₂O₂S
• MW: 227.068457603455
• MDL: MFCD00672147
• CID: 45110
• PubChem ID: 135727193
• Update Time: 2025-07-22

4,6-dichloro-2-methanesulfonylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-2-methylsulfonylpyrimidine
• 2-(Methylsulfonyl)-4,6-Dichloropyrimidine
• NSC 45040
• 4,6-Dichloro-2-(methylsulfonyl)pyrimidine
• Pyrimidine, 4,6-dichloro-2-(methylsulfonyl)-
• 4,6-Dichloro-2-(methanesulfonyl)pyrimidine
• 4,6-Dichloro-2-methanesulfonylpyrimidine
• 2-Methylsulfonyl-4,6-dichloropyrimidine
• 4,6-dichloro-2-methanesulfonyl-pyrimidine
• 4,6-dichloro-2-methylsulfonyl-pyrimidine
• NSC45040
• PubChem22010
• KSC588K1J
• DROUVIKCNOHKBA-UHFFFAOYSA-N
• AS-11568
• AM803922
• F3099-7080
• BB 0257604
• 4,6-dichloro-2-methanesulfonyl pyrimidine
• DTXSID90286356
• FT-0635325
• EN300-79956
• SCHEMBL63292
• AN-584/41028155
• 4489-34-3
• AC-969
• 4, 6-Dichloro-2-(methysulfonyl)pyrimidine
• SY003419
• J-514121
• D4135
• 4,6-dichloro-2-pyrimidinyl methyl sulfone
• MFCD00672147
• AKOS002375256
• CS-D0908
• NSC-45040
• Z1217412265
• 4,6-Dichloro-2-(methylsulfonyl)pyrimidine, AldrichCPR
• 4,6-dichloro-2-methanesulfonylpyrimidine

• MDL： MFCD00672147
• Inchi： 1S/C5H4Cl2N2O2S/c1-12(10,11)5-8-3(6)2-4(7)9-5/h2H,1H3
• InChI Key： DROUVIKCNOHKBA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)S(C)(=O)=O)Cl

Computed Properties

• Exact Mass: 225.93700
• Monoisotopic Mass: 225.9370539 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 68.3
• Molecular Weight: 227.07

Experimental Properties

• Color/Form: Solid
• Density: 1.604
• Melting Point: 118.0 to 122.0 deg-C
• Boiling Point: 402.3°C at 760 mmHg
• Flash Point: 197.1℃
• Refractive Index: 1.555
• PSA: 68.30000
• LogP: 2.26770
• Solubility: Not available

4,6-dichloro-2-methanesulfonylpyrimidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22-36
• Safety Instruction： S61
• Hazardous Material Identification：
• Risk Phrases：R52/53
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4,6-dichloro-2-methanesulfonylpyrimidine

Introduction to 4,6-dichloro-2-methanesulfonylpyrimidine (CAS No. 4489-34-3)

4,6-dichloro-2-methanesulfonylpyrimidine, with the chemical formula C₅H₃Cl₂NO₄S, is a significant intermediate in modern pharmaceutical synthesis. This compound, identified by its CAS number 4489-34-3, has garnered considerable attention in the field of medicinal chemistry due to its versatile reactivity and role in the development of various therapeutic agents. Its structural features, including the presence of chlorine and methanesulfonyl substituents on a pyrimidine core, make it a valuable building block for constructing complex molecular architectures.

The utility of 4,6-dichloro-2-methanesulfonylpyrimidine stems from its ability to undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. This property has been exploited in the synthesis of antiviral, anticancer, and antimicrobial agents. Recent advancements in synthetic methodologies have further enhanced its applicability, enabling more efficient and scalable production processes.

In the realm of drug discovery, 4,6-dichloro-2-methanesulfonylpyrimidine has been employed in the development of inhibitors targeting specific biological pathways. For instance, its derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The chlorine atoms at the 4 and 6 positions provide handles for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets.

One notable application of 4,6-dichloro-2-methanesulfonylpyrimidine is in the synthesis of pyrimidine-based analogs that mimic natural nucleosides. These analogs have been investigated for their potential as antiviral agents. The methanesulfonyl group enhances the compound's solubility and metabolic stability, making it an attractive candidate for pharmaceutical development. Researchers have leveraged this compound to create libraries of derivatives for high-throughput screening, accelerating the identification of novel drug candidates.

The structural motif of 4,6-dichloro-2-methanesulfonylpyrimidine is also relevant in materials science. Pyrimidine derivatives are known for their electronic properties and have been explored in organic electronics and photovoltaic devices. The chlorine substituents can be used to modulate electron affinity and reactivity, influencing the performance of these materials.

Recent studies have highlighted the importance of optimizing synthetic routes to improve yields and reduce environmental impact. Green chemistry principles have been applied to develop more sustainable methods for producing 4,6-dichloro-2-methanesulfonylpyrimidine, including solvent-free reactions and catalytic processes that minimize waste. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing.

The compound's role in medicinal chemistry continues to evolve with advancements in computational chemistry and artificial intelligence. Machine learning models are being used to predict the biological activity of 4,6-dichloro-2-methanesulfonylpyrimidine derivatives before they are synthesized experimentally. This approach accelerates drug discovery by focusing resources on promising candidates.

In conclusion, 4,6-dichloro-2-methanesulfonylpyrimidine (CAS No. 4489-34-3) remains a cornerstone in pharmaceutical research due to its versatility and functional group compatibility. Its applications span across antiviral and anticancer drug development, materials science, and sustainable chemistry. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing therapeutic interventions and technological innovations.